N-[4-(2-oxopyrrolidin-1-yl)benzyl]-4-piperidin-3-ylbenzamide

• IUPAC Name: N-[[4-(2-oxopyrrolidin-1-yl)phenyl]methyl]-4-piperidin-3-ylbenzamide
• InChI: InChI=1S/C23H27N3O2/c27-22-4-2-14-26(22)21-11-5-17(6-12-21)15-25-23(28)19-9-7-18(8-10-19)20-3-1-13-24-16-20/h5-12,20,24H,1-4,13-16H2,(H,25,28)
• InChI Key: CTQMWQXAGHACOU-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CNC1)C2=CC=C(C=C2)C(=O)NCC3=CC=C(C=C3)N4CCCC4=O
• Molecular Formula: C23H27N3O2
• Molecular Weight: 377.5 g/mol

Description

N-[4-(2-oxopyrrolidin-1-yl)benzyl]-4-piperidin-3-ylbenzamide is a compound that belongs to a class of organic chemicals known for their complex synthesis and wide range of chemical and physical properties. These compounds are often explored for their potential in various applications due to their unique molecular structures.

Synthesis Analysis

The synthesis of related compounds involves multiple steps, including the asymmetric hydrogenation and reactions with piperidin-2-ylmethanamine, leading to products with significant yields and high enantiomeric excess (ee) (Bisset et al., 2012). These methods demonstrate the complex pathways and conditions required to synthesize these compounds effectively.

Molecular Structure Analysis

Molecular structure determinations of similar compounds have been achieved through techniques like 1H-NMR and 13C-NMR, revealing that the pyrrolidine and piperidine rings adopt specific conformations critical to the compound's properties (Gálvez et al., 1990).

Chemical Reactions and Properties

Reactions of these compounds vary based on the conditions, leading to different products with unique characteristics. For instance, reactions with piperidin-2-ylmethanamine can yield multiple products, depending on solvent, temperature, and reaction time (Topuzyan et al., 2013).

Physical Properties Analysis

The physical properties, including thermal and optical characteristics, have been studied through various methods like single crystal X-ray diffraction and thermogravimetric analysis. These studies reveal the stability and structural details of similar compounds (Karthik et al., 2021).

Chemical Properties Analysis

Chemical properties are closely related to the compound's reactivity and interactions. For example, the theoretical and experimental analysis of benzamide derivatives shows significant insights into their chemical behavior and potential applications (Sonda et al., 2004).